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The primary stability challenge for Nedocromil Sodium trihydrate (NST), the form used in DPIs, is its

sensitivity to high relative humidity (RH), which induces a crystal form change that severely impacts

aerosol performance [1] [2].

The table below summarizes the key stability factors and their implications for research and development.

Factor Impact on Stability & Performance Key Experimental Findings

High Relative
Humidity

Induces conversion from trihydrate to

heptahemihydrate [1] [2].

Conversion occurs at ≥86% RH; leads to

significantly decreased powder
deaggregation in an in vitro model [1].

Hydrate
Form

Determines physical stability and
aerosol performance [1] [2].

Trihydrate (NST) is stable between 6.4% to
79.5% RH at 22°C; the monohydrate is

extremely hygroscopic and unsuitable for
DPIs [2].

Powder
Processing

Governs cohesive interactions and
deaggregation efficiency, rather than

being a primary size-reduction step [1]
[2].

Both milled and micronized NST had a
similar volume median diameter of ~1 μm,

but micronized powder showed greater
cohesion and poorer aerosol performance [1]

[2].
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Experimental Protocol: Investigating Humidity-Induced
Performance Decay

This methodology is adapted from Clarke et al. to assess how storage humidity affects the in vitro aerosol

performance of NST [1] [2].

1. Principle: This experiment characterizes the aerosol performance of NST powders after storage at

controlled humidity levels to identify critical RH thresholds that degrade performance due to

physicochemical changes.

2. Materials & Equipment:

Test Material: Nedocromil Sodium trihydrate (NST) powder (milled or micronized).

Equipment: Controlled humidity chambers, analytical balance, dry powder inhaler device (for
testing), cascade impactor (or equivalent aerosol particle size classifier), low-temperature Scanning

Electron Microscope (SEM), powder X-ray diffractometer (PXRD).

3. Procedure:

Step 1: Powder Conditioning: Pre-screen NST powder through a 710 μm sieve. Condition separate

powder samples in controlled humidity chambers for at least 48 hours at 22°C across a range of RH
(e.g., 12%, 33%, 57%, 76%, 86%).

Step 2: In Vitro Aerosol Performance: For each conditioned sample, aerosolize the powder from a
DPI device into a cascade impactor operating at a flow rate of 60 L/min. Calculate the Fine Particle
Fraction (FPF), which is the percentage of the emitted dose with an aerodynamic diameter less than
a specific cutoff (e.g., 6.8 μm or 5.4 μm) [1] [2].

Step 3: Physicochemical Characterization: Use PXRD to confirm the crystalline form of the powder
(trihydrate vs. heptahemihydrate) after storage. Use low-temperature SEM to visualize particle

morphology and aggregation state.

4. Data Analysis:

A significant drop in FPF for samples stored at high RH (e.g., 86%) indicates poor deaggregation and

performance decay.
Correlate the decline in FPF with PXRD data confirming the conversion from NST to the

heptahemihydrate form.

The experimental workflow for this protocol can be visualized as follows:
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Troubleshooting FAQ for Researchers

Q1: Our NST DPI formulation shows poor aerosol performance. What is the most likely cause? The

most probable cause is high humidity exposure during storage or processing, leading to a conversion

from the trihydrate to the heptahemihydrate crystal form [1]. This change increases cohesive forces between

particles, making the powder difficult to deaggregate during inhalation [1] [2]. Ensure all processing and

storage is conducted in a controlled environment at low to moderate humidity (well below 80% RH).
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Q2: How does the "micronized" NST differ from the "milled" material in terms of performance?

Interestingly, while both milled and micronized NST have a similar primary particle size (~1 μm), the

micronized powder often demonstrates greater cohesiveness and poorer aerosol performance [1] [2].

This suggests that the micronization process may not be a primary size-reduction step but rather a

deaggregation stage that creates stronger inter-particulate forces. If possible, characterize the performance of

different processed batches.

Q3: What are the stable hydrate forms of Nedocromil Sodium for DPI formulation?

Nedocromil Sodium Trihydrate (NST): This is the stable and preferred form for DPIs. It is stable
across a wide range of 6.4% to 79.5% RH at 22°C [2].

Nedocromil Sodium Monohydrate: This form is extremely hygroscopic and rapidly converts to the
trihydate at RH ≥6.4%. It is not suitable for DPI formulations [2].

Mechanisms & Workflows

The relationship between environmental conditions, material properties, and final performance is key. The

following diagram illustrates this logical pathway for NST performance failure:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Nedocromil Sodium Stability: Core Challenges & Data].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b536933#nedocromil-sodium-stability-problems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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